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Compound of Interest

Compound Name: Cyperol

Cat. No.: B1254314

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyperol is a naturally occurring sesquiterpenoid alcohol found in the essential oil of various
plants, most notably Cyperus rotundus (Nut grass). This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological activities of Cyperol. The information presented herein is intended to serve as a
valuable resource for researchers and professionals involved in natural product chemistry,
pharmacology, and drug development.

Chemical Structure and Identification

Cyperol, a member of the eudesmane class of sesquiterpenoids, possesses a bicyclic core
with a characteristic hydroxyl group and an isopropenyl substituent.

Table 1: Chemical Identification of Cyperol
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Identifier Value Citation
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IUPAC Name (prop [1]
yl)-2,3,4,4a,5,6,7,8-
octahydronaphthalen-2-ol

CAS Number 20084-99-5 [1]

Molecular Formula C15H240 [11[2]

Molecular Weight 220.35 g/mol [2][3]
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Physicochemical Properties

Experimentally determined physicochemical data for Cyperol are not readily available in the

cited literature. The following table summarizes computed properties and available

experimental data.

Table 2: Physicochemical Properties of Cyperol

Property Value Citation/Note
Melting Point Data not available
Boiling Point 318.61 °C (estimated)
. ) Stated as "To be determined"
Solubility Data not available )
in some sources.
XLogP3 3.4 [3]

Kovats Retention Index

1600 (Semi-standard non-

polar column)

[3]
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Spectral Data

Detailed experimental spectral data for pure Cyperol are not provided in the reviewed
literature. However, the structural elucidation of related compounds, such as Cyperol A, has
been achieved using a combination of spectroscopic techniques.[4][5] Researchers seeking to
confirm the identity of isolated Cyperol would typically employ the following methods:

* 'H NMR: To determine the proton environment of the molecule.
e 13C NMR: To identify the number and types of carbon atoms.
e UV-Vis Spectroscopy: To analyze electronic transitions within the molecule.

e Infrared (IR) Spectroscopy: To identify functional groups.

Biological Activities and Signaling Pathways

Cyperol has demonstrated notable biological activities, primarily as an insecticidal and anti-
inflammatory agent.

Insecticidal Activity

Cyperol exhibits insecticidal properties, and its mechanism of action is believed to involve the
inhibition of key enzymes in the insect nervous system.[4][6]

» Acetylcholinesterase (AChE) Inhibition: AChE is a critical enzyme that breaks down the
neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine
at the synapse, causing continuous nerve impulses and ultimately leading to paralysis and
death of the insect.

o Glutathione S-Transferase (GST) Inhibition: GSTs are a family of enzymes involved in the
detoxification of xenobiotics, including insecticides. By inhibiting GST, Cyperol may enhance
the toxicity of other compounds or disrupt the insect's ability to defend against oxidative
stress.
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Insecticidal Mechanism of Cyperol.

Anti-inflammatory Activity

Cyperol has been reported to possess anti-inflammatory properties. While the precise
molecular mechanisms are still under investigation, studies on extracts containing Cyperol and
related compounds suggest the modulation of key inflammatory signaling pathways.

» NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a central
regulator of inflammation. In its inactive state, NF-kB is sequestered in the cytoplasm by
inhibitor of kB (IkB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and
degradation of IkB, allowing NF-kB to translocate to the nucleus and induce the expression
of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like
inducible nitric oxide synthase (INOS) and cyclooxygenase-2 (COX-2). Cyperol is thought to
exert its anti-inflammatory effects by inhibiting the activation of the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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